Cas no 27670-93-5 (Menaquinone 12)

Menaquinone 12 Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyl-2,6,10,14,18,22,26,30,34,38,42,46-octatetracontadodecaen-1-yl]-3-methyl-
• Menaquinone 12
• 2-[(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyloctatetraconta-2,6,10,14,18,22,26,30,34,38,42,46-dodecaenyl]-3-methylnaphthalene-1,4-dione
• CPD-9722
• MK12
• MK 12
• 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyl-2,6,10,14,18,22,26,30,34,38,42,46-octatetracontadodecenyl]-1,4-naphthalenedione
• menaquinone-12
• MK-12
• 27670-93-5
• +Expand

• InChIKey： JRQRCGAQNZQEJS-WPPIEQSHSA-N
• Inchi： InChI=1S/C71H104O2/c1-54(2)28-17-29-55(3)30-18-31-56(4)32-19-33-57(5)34-20-35-58(6)36-21-37-59(7)38-22-39-60(8)40-23-41-61(9)42-24-43-62(10)44-25-45-63(11)46-26-47-64(12)48-27-49-65(13)52-53-67-66(14)70(72)68-50-15-16-51-69(68)71(67)73/h15-16,28,30,32,34,36,38,40,42,44,46,48,50-52H,17-27,29,31,33,35,37,39,41,43,45,47,49,53H2,1-14H3/b55-30+,56-32+,57-34+,58-36+,59-38+,60-40+,61-42+,62-44+,63-46+,64-48+,65-52+
• SMILES： CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O)/C)/C)/C)/C)/C)/C)/C)/C)/C)/C)/C)C

Computed Properties

• Exact Mass: 988.80400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 35
• Monoisotopic Mass: 988.803633
• Heavy Atom Count: 73
• Complexity: 2120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 11
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 23.8
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 22.72990
• PSA: 34.14000
• Refractive Index: 1.527
• Boiling Point: 926.4°Cat760mmHg
• Flash Point: 313.7°C
• Density: 0.938